Cas no 1805948-07-5 (Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1805948-07-5
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4844628
• Update Time: 2025-06-09

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C11H9ClF5NO3/c1-2-20-10(19)5-3-7(21-11(15,16)17)6(4-12)18-8(5)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： RGVHZBAGFANVPT-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(=O)OCC)C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805948-07-5): A Comprehensive Overview

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number CAS No. 1805948-07-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate is characterized by the presence of several functional groups, including a chloromethyl group, a difluoromethyl group, and a trifluoromethoxy group. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate has emerged as a promising candidate in this context. Its structural features suggest potential applications in the design of drugs targeting various diseases, including cancer, inflammation, and neurological disorders.

The synthesis of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloromethyl, difluoromethyl, and trifluoromethoxy groups into the pyridine core necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve this goal.

The biological activity of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathogenesis. For instance, research indicates that this compound may exhibit inhibitory effects on kinases and other targets relevant to cancer therapy. Additionally, its interaction with specific binding sites on proteins suggests potential applications in treating inflammatory diseases and neurological disorders.

The pharmacokinetic properties of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate are also of significant interest. Studies have shown that this compound exhibits good oral bioavailability and favorable distribution patterns in vivo. These properties make it an attractive candidate for further development into a therapeutic agent. Furthermore, its metabolic stability has been evaluated to ensure that it remains active within the physiological environment for an extended period.

The development of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate also highlights the importance of computational chemistry in drug discovery. Molecular modeling techniques have been used to predict the binding affinity of this compound to various biological targets. These predictions have guided the optimization process and helped identify analogs with enhanced potency and selectivity.

In conclusion, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805948-07-5) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable tool for investigating new therapeutic strategies. As research in this field continues to advance, it is likely that additional applications for this compound will be discovered, further solidifying its importance in medicinal chemistry.